Cas no 922165-68-2 (1,3-Butanediol, 1,1-dimethoxy-3-methyl-)

• Product Name: 1,3-Butanediol, 1,1-dimethoxy-3-methyl-
• CAS No: 922165-68-2
• MF: C₇H₁₆O₄
• MW: 164.199542999268
• CID: 741883
• PubChem ID: 71421712
• Update Time: 2025-04-19

1,3-Butanediol, 1,1-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol, 1,1-dimethoxy-3-methyl-
• 1,1-dimethoxy-3-methylbutane-1,3-diol
• 922165-68-2
• DTXSID00840761

• Inchi： 1S/C7H16O4/c1-6(2,8)5-7(9,10-3)11-4/h8-9H,5H2,1-4H3
• InChI Key： PXWJHVMYHHDZBR-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC(O)(OC)OC

Computed Properties

• Exact Mass: 164.10485899g/mol
• Monoisotopic Mass: 164.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.9Ų